Cas no 2201703-44-6 (3-Phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole)

• Product Name: 3-Phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole
• CAS No: 2201703-44-6
• MF: C₂₁H₁₇N₃O₃S
• MW: 391.442983388901
• CID: 6385989
• PubChem ID: 121150530
• Update Time: 2025-05-26

3-Phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole
• (3-phenyl-2,1-benzoxazol-5-yl)-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]methanone
• F6471-3243
• (3-phenylbenzo[c]isoxazol-5-yl)(3-(thiazol-2-yloxy)pyrrolidin-1-yl)methanone
• AKOS032691814
• 2201703-44-6
• 3-Phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole

• Inchi： 1S/C21H17N3O3S/c25-20(24-10-8-16(13-24)26-21-22-9-11-28-21)15-6-7-18-17(12-15)19(27-23-18)14-4-2-1-3-5-14/h1-7,9,11-12,16H,8,10,13H2
• InChI Key： FJQXWWYSQZBOSB-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1CN(C(C2C=CC3C(=C(C4C=CC=CC=4)ON=3)C=2)=O)CC1

Computed Properties

• Exact Mass: 391.09906259g/mol
• Monoisotopic Mass: 391.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 96.7Ų

Additional information on 3-Phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole

3-Phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole: A Comprehensive Overview

3-Phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole, with the CAS number 2201703-44-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzoxazole core, a phenyl group, and a thiazole-containing pyrrolidine moiety. The integration of these functional groups makes it a promising candidate for various therapeutic applications.

The benzoxazole ring system is a key structural element in this compound. Benzoxazoles are known for their versatility in chemical synthesis and their ability to participate in diverse biological interactions. The phenyl group attached to the benzoxazole core enhances the compound's lipophilicity, which is crucial for its absorption and bioavailability. Recent studies have highlighted the potential of benzoxazole derivatives as inhibitors of kinases and other enzymes involved in disease pathways.

The thiazole moiety in this compound adds another layer of complexity and functionality. Thiazoles are heterocyclic compounds that are often associated with anti-inflammatory and antioxidant properties. In this case, the thiazole group is connected to a pyrrolidine ring via an oxygen atom, forming a 3-(1,3-thiazol-2-yloxy)pyrrolidine moiety. This structure not only contributes to the compound's stability but also enhances its ability to interact with biological targets.

Recent research has focused on the pharmacokinetic properties of 3-Phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole. Studies have shown that the compound exhibits favorable absorption profiles in preclinical models, suggesting its potential for oral administration. Additionally, its metabolic stability has been evaluated, with findings indicating that it undergoes minimal phase I metabolism, which could be advantageous for reducing off-target effects.

The therapeutic potential of this compound lies in its ability to modulate key signaling pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, preclinical studies have demonstrated that it can inhibit the activity of certain protein kinases that are overexpressed in cancer cells. This inhibition leads to apoptosis in these cells while sparing normal cells, making it a potential candidate for targeted cancer therapy.

In terms of synthesis, 3-Phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole can be synthesized through a multi-step process involving coupling reactions and cyclization steps. The synthesis begins with the preparation of intermediates such as 5-bromo-benzoxazole derivatives, which are then subjected to nucleophilic substitution reactions to introduce the phenyl and thiazole-containing groups. The final step involves cyclization to form the pyrrolidine ring system.

The structural complexity of this compound necessitates rigorous quality control measures during its synthesis. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and identity of the final product. These analytical methods are critical for maintaining consistency in pharmaceutical applications.

From an environmental standpoint, the synthesis and disposal of 3-Phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole must adhere to strict regulations to minimize ecological impact. Green chemistry principles are increasingly being incorporated into its production processes to reduce waste and improve sustainability.

In conclusion, 3-Phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole, with its unique structural features and promising pharmacological properties, represents a significant advancement in medicinal chemistry. Its potential applications span across various therapeutic areas, making it a subject of continued research interest.